Cas no 86239-97-6 (2,3,3-Trimethyl-2-norbornyl Isothiocyanic Acid Ester)

• Product Name: 2,3,3-Trimethyl-2-norbornyl Isothiocyanic Acid Ester
• CAS No: 86239-97-6
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 662184
• PubChem ID: 2777777
• Update Time: 2025-04-19

2,3,3-Trimethyl-2-norbornyl Isothiocyanic Acid Ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 2-isothiocyanato-2,3,3-trimethyl-
• 2,3,3-Trimethyl-2-norbornyl Isothiocyanic Acid Ester
• 2,3,3-Trimethyl-2-no
• 2,3,3-TRIMETHYLBICYCLO[2.2.1]HEPT-2-YL ISOTHIOCYANATE
• 3-isothiocyanato-2,2,3-trimethylbicyclo[2.2.1]heptane
• 2-isothiocyanato-2,3,3-trimethylbicyclo[2.2.1]heptane
• Isocamphanyl-isothiocyanat-(3)
• DTXSID80380650
• FT-0675629
• AKOS030255786
• 86239-97-6

• Inchi： 1S/C11H17NS/c1-10(2)8-4-5-9(6-8)11(10,3)12-7-13/h8-9H,4-6H2,1-3H3
• InChI Key： JPUCWJZXLGZCHP-UHFFFAOYSA-N
• SMILES： S=C=NC1(C)C2CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 195.10800
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.45000
• LogP: 3.30400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids